9-Deoxygoniopypyrone
9-Deoxygoniopypyrone
9-Deoxygoniopypyrone is a natural product found in Goniothalamus laoticus, Goniothalamus giganteus, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
136685-37-5
VCID:
VC21229981
InChI:
InChI=1S/C13H14O4/c14-11-7-9-6-10(17-11)12(15)13(16-9)8-4-2-1-3-5-8/h1-5,9-10,12-13,15H,6-7H2/t9-,10-,12+,13+/m1/s1
SMILES:
C1C2CC(=O)OC1C(C(O2)C3=CC=CC=C3)O
Molecular Formula:
C13H14O4
Molecular Weight:
234.25 g/mol
9-Deoxygoniopypyrone
CAS No.: 136685-37-5
Cat. No.: VC21229981
Molecular Formula: C13H14O4
Molecular Weight: 234.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 9-Deoxygoniopypyrone is a natural product found in Goniothalamus laoticus, Goniothalamus giganteus, and other organisms with data available. |
|---|---|
| CAS No. | 136685-37-5 |
| Molecular Formula | C13H14O4 |
| Molecular Weight | 234.25 g/mol |
| IUPAC Name | (1R,5R,7S,8S)-8-hydroxy-7-phenyl-2,6-dioxabicyclo[3.3.1]nonan-3-one |
| Standard InChI | InChI=1S/C13H14O4/c14-11-7-9-6-10(17-11)12(15)13(16-9)8-4-2-1-3-5-8/h1-5,9-10,12-13,15H,6-7H2/t9-,10-,12+,13+/m1/s1 |
| Standard InChI Key | ZPVLUTBGTWEMGV-AAXDQBDMSA-N |
| Isomeric SMILES | C1[C@@H]2CC(=O)O[C@H]1[C@@H]([C@@H](O2)C3=CC=CC=C3)O |
| SMILES | C1C2CC(=O)OC1C(C(O2)C3=CC=CC=C3)O |
| Canonical SMILES | C1C2CC(=O)OC1C(C(O2)C3=CC=CC=C3)O |
| Appearance | Cryst. |
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